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molecular formula C13H18 B087329 1,1,4,7-Tetramethylindan CAS No. 1078-04-2

1,1,4,7-Tetramethylindan

Cat. No. B087329
CAS RN: 1078-04-2
M. Wt: 174.28 g/mol
InChI Key: IFZVSOLCUIWLFW-UHFFFAOYSA-N
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Patent
US04572796

Procedure details

Over a period of 4.25 hours while maintaining the reaction mass at 20° C., a mixture of 540 grams (8.0 moles) of isoprene and 1590 grams (15 moles) of para-xylene is added to the reaction mass.
Name
isoprene
Quantity
540 g
Type
reactant
Reaction Step One
Name
para-xylene
Quantity
1590 g
Type
reactant
Reaction Step One
Name
1,1,4,7-Tetramethyl Indane

Identifiers

REACTION_CXSMILES
[CH2:1]=[CH:2][C:3](=[CH2:5])[CH3:4].[C:6]1([CH3:13])[CH:11]=[CH:10][C:9]([CH3:12])=[CH:8][CH:7]=1>>[CH3:4][C:3]1([CH3:5])[C:8]2[C:7](=[C:6]([CH3:13])[CH:11]=[CH:10][C:9]=2[CH3:12])[CH2:1][CH2:2]1

Inputs

Step One
Name
isoprene
Quantity
540 g
Type
reactant
Smiles
C=CC(C)=C
Name
para-xylene
Quantity
1590 g
Type
reactant
Smiles
C1(=CC=C(C=C1)C)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is added to the reaction mass

Outcomes

Product
Name
1,1,4,7-Tetramethyl Indane
Type
Smiles
CC1(CCC2=C(C=CC(=C12)C)C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.